Cas no 1805283-96-8 (5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine
• CAS No: 1805283-96-8
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4917662
• Update Time: 2025-07-25

5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine

• Inchi： 1S/C7H6BrF2NO2/c8-1-3-2-11-4(7(9)10)6(13)5(3)12/h2,7,13H,1H2,(H,11,12)
• InChI Key： OVIUWMBGLDUWBT-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(F)F)=C(C1=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine

Recent Advances in the Study of 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine (CAS: 1805283-96-8)

The compound 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine (CAS: 1805283-96-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine with high yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic bromination to optimize the production process. The compound's structural complexity, particularly the presence of difluoromethyl and bromomethyl groups, has been a focal point in these synthetic efforts.

In terms of biological activity, preliminary investigations suggest that 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate key signaling molecules, making it a potential candidate for the development of anti-inflammatory agents. Further research is underway to elucidate its mechanism of action and evaluate its efficacy in animal models.

Additionally, the compound's potential applications in oncology have been explored. Recent findings indicate that 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine may interfere with cancer cell proliferation by targeting specific metabolic pathways. These findings are particularly relevant given the growing interest in small-molecule inhibitors for cancer therapy. However, further studies are needed to assess its safety profile and therapeutic window.

In conclusion, 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine represents a promising scaffold for drug discovery, with potential applications in inflammation and oncology. Continued research efforts are essential to fully unlock its therapeutic potential and address the challenges associated with its synthesis and biological evaluation.